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Cat. No.: B14654531

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of standardized methods for assessing the

biodegradability of packaging materials. The following protocols are essential for companies

like Reckitt to substantiate environmental claims and ensure their packaging materials are

verifiably biodegradable. The methodologies outlined are based on internationally recognized

standards from ASTM, ISO, and OECD.

Overview of Biodegradability Assessment
The assessment of a packaging material's biodegradability is a tiered process. It begins with

determining the material's chemical characteristics and proceeds to laboratory-scale testing

under controlled conditions that simulate specific disposal environments (composting, soil, or

aquatic). The key metrics for assessment are disintegration (physical breakdown), ultimate

biodegradation (conversion to carbon dioxide, water, and biomass), and ecotoxicity (ensuring

no harmful residues remain).

Key Experimental Protocols
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Aerobic Biodegradation in a Controlled Composting
Environment
This method is crucial for materials intended to be "compostable." The primary standards

governing this are ASTM D6400 and EN 13432, which reference test methods like ASTM

D5338 and ISO 14855.

Protocol: ASTM D5338 - Determining Aerobic Biodegradation of Plastic Materials Under

Controlled Composting Conditions

Objective: To determine the rate and degree of aerobic biodegradation of a plastic material in a

simulated, controlled composting environment.

Materials:

Test Material: Packaging material in the form of powder, film, or pieces.

Inoculum: Mature, well-aerated compost derived from the organic fraction of municipal solid

waste.

Reference Material: A well-defined biodegradable polymer, such as microcrystalline

cellulose.

Composting Vessels: Bioreactors or flasks (e.g., 2-liter flasks).

Aeration System: To supply CO2-free, humidified air.

CO2 Trapping System: Solutions of barium hydroxide or sodium hydroxide to capture

evolved CO2.

Temperature Control System: To maintain the composting vessels at a constant thermophilic

temperature (typically 58 ± 2 °C).

Analytical Equipment: Titration apparatus or a Total Organic Carbon (TOC) analyzer.

Procedure:
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Sample Preparation: The test material and reference material are prepared to a specific

particle size. The total organic carbon (TOC) content of the test material is determined.

Vessel Setup: A known amount of the test material is mixed with the compost inoculum and

placed in the composting vessels. Control vessels containing only the inoculum and vessels

with the reference material are also prepared.

Incubation: The vessels are incubated at a constant temperature (e.g., 58°C) for a period of

up to 180 days.[1][2] A continuous flow of CO2-free, humidified air is passed through each

vessel.

CO2 Measurement: The CO2 evolved from the biodegradation process is trapped in an

alkaline solution. The amount of trapped CO2 is quantified periodically by titration or

instrumental analysis.

Data Analysis: The cumulative amount of CO2 evolved is calculated and expressed as a

percentage of the theoretical maximum CO2 production (ThCO2), which is based on the

organic carbon content of the test material.

Validation: The test is considered valid if the reference material achieves a biodegradation

level of at least 70% within the test duration.

Aerobic Biodegradation in Soil
This method is relevant for packaging that may end up in the soil environment, such as

agricultural films. The key standard for this is ISO 17556.

Protocol: ISO 17556 - Determination of the Ultimate Aerobic Biodegradability of Plastic

Materials in Soil

Objective: To determine the ultimate aerobic biodegradability of a plastic material by

microorganisms in soil.

Materials:

Test Material: Powdered or film form of the packaging material.

Soil: Natural, active soil with a known texture, pH, and organic matter content.
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Reference Material: A readily biodegradable polymer like microcrystalline cellulose.

Test Vessels: Closed respirometer flasks or vessels equipped for CO2 measurement.

Measurement System: A respirometer to measure oxygen consumption or a system to trap

and quantify evolved CO2.

Temperature Control: An incubator to maintain a constant temperature (typically 20-28°C).[3]

Procedure:

Sample and Soil Preparation: The test material is mixed with the soil at a known

concentration. The water content of the soil is adjusted to an optimal level for microbial

activity.

Incubation: The soil-material mixture is placed in the test vessels and incubated for a period

that can extend up to two years.[4]

Measurement:

Respirometry Method: The consumption of oxygen by the soil microorganisms is

measured over time.

CO2 Evolution Method: The amount of CO2 produced is measured periodically by passing

CO2-free air over the soil and trapping the evolved CO2.[4]

Data Calculation: The percentage of biodegradation is calculated based on the ratio of the

measured oxygen consumption to the theoretical oxygen demand (ThOD) or the measured

CO2 evolution to the theoretical CO2 production (ThCO2).

Test Validity: The test is valid if the reference material shows a biodegradation of over 60%

by the end of the test.[5]

Ready Biodegradability in an Aqueous Environment
The OECD 301 series of tests are used as a screening tool to assess the ready

biodegradability of chemical substances, which can be applied to soluble or finely dispersed

components of packaging.
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Protocol: OECD 301 B - CO2 Evolution Test

Objective: To screen for the ready biodegradability of a substance in an aerobic, aqueous

medium.

Materials:

Test Substance: Water-soluble or finely dispersed component of the packaging material.

Inoculum: Activated sludge from a wastewater treatment plant.

Mineral Medium: A solution containing essential mineral nutrients for the microorganisms.

Test Flasks: Gas-tight flasks.

CO2-Free Air Supply.

CO2 Absorption Bottles: Containing a known concentration of barium or sodium hydroxide.

Procedure:

Vessel Setup: The test substance is added to the mineral medium in the test flasks along

with the inoculum. Control flasks with only inoculum and reference flasks with a readily

biodegradable substance (e.g., sodium benzoate) are also prepared.

Incubation: The flasks are incubated in the dark at a constant temperature (22 ± 2°C) for 28

days.[6] The flasks are continuously aerated with CO2-free air.

CO2 Measurement: The CO2 produced during biodegradation is captured in the absorption

bottles and quantified by titration.

Pass Criteria: A substance is considered "readily biodegradable" if it reaches at least 60% of

its theoretical CO2 production within a 10-day window during the 28-day test period.[7]

Data Presentation
The quantitative data from the biodegradability tests should be summarized for clear

comparison.
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Table 1: Summary of Key Biodegradability Test Methods and Criteria

Test Method Environment
Key

Measurement
Duration Pass Criteria

ASTM D6400 /

EN 13432

Industrial

Composting

Disintegration,

Biodegradation

(CO2 evolution),

Ecotoxicity

Up to 180 days

>90%

disintegration

within 12 weeks;

>90%

biodegradation

within 180 days;

No ecotoxic

effects.[2][8][9]

ISO 17556 Soil
O2 Consumption

or CO2 Evolution
Up to 2 years

No specific pass

level for

materials, but the

reference must

degrade >60%.

[5]

OECD 301 B
Aquatic

(Freshwater)
CO2 Evolution 28 days

>60%

biodegradation

within a 10-day

window.[7]

ASTM D6954
Various (Soil,

Landfill, etc.)

Oxidation,

Biodegradation
Varies

Tiered approach

to assess

degradation and

subsequent

biodegradation.

[10]

Visualization of Workflows and Pathways
General Workflow for Assessing Packaging
Biodegradability
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Phase 1: Material Characterization

Phase 2: Screening & Tiered Testing

Phase 3: Ecotoxicity Assessment

Phase 4: Final Assessment & Claims

Identify Packaging Components

Determine Organic Carbon Content

Assess Heavy Metal Content

Select Appropriate Disposal Environment
(Compost, Soil, Aquatic)

Perform Standardized Biodegradation Test
(e.g., ASTM D5338, ISO 17556, OECD 301)

Monitor Disintegration & Biodegradation Rate

Conduct Plant Growth & Earthworm Toxicity Tests
(using final compost/soil)

Analyze for Harmful Residues

Compare Results to Standard's Pass Criteria

Substantiate Environmental Claims
('Compostable', 'Biodegradable in Soil')

Click to download full resolution via product page

Caption: General workflow for assessing the biodegradability of packaging materials.
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Experimental Workflow for ASTM D5338 Controlled
Composting Test

Prepare Test Material, Reference (Cellulose), and Inoculum (Compost)

Determine Total Organic Carbon (TOC) of Test Material

Combine Material and Inoculum in Bioreactors

Incubate at 58°C with CO2-Free Airflow

Trap Evolved CO2 in Alkaline Solution (e.g., Ba(OH)2)

CO2 Output

Monitor for up to 180 Days

Periodically Titrate Alkaline Solution to Quantify CO2

Calculate Cumulative CO2 Evolution

Calculate % Biodegradation vs. Theoretical Maximum

Final Analysis and Comparison to >90% Biodegradation Criterion
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Click to download full resolution via product page

Caption: Experimental workflow for the ASTM D5338 controlled composting test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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